Cas no 72120-58-2 (4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-)

• Product Name: 4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-
• CAS No: 72120-58-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 564730
• PubChem ID: 255595
• Update Time: 2025-04-19

4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-
• EINECS 276-350-5
• octahydro-4,7-methano-1H-indene-5,-dicarboxylic acid
• octahydro-4H-4,7-methanoindene-4,5-dicarboxylic acid
• DTXSID50992840
• NSC 81249
• 4,7-Methanoindan-2,5-dicarboxylic acid, hexahydro-
• 87324-44-5
• MLS002694415
• octahydro-1h-4,7-methanoindene-2,5-dicarboxylic acid
• CHEMBL1873880
• SMR001560344
• NSC-81249
• 72120-58-2
• HMS3089M20
• SCHEMBL7517038
• NSC81249
• 4,7-Methano-1H-indene-2,5-dicarboxylic acid, octahydro-

• Inchi： 1S/C12H16O4/c13-11(14)6-3-7-5-1-9(8(7)4-6)10(2-5)12(15)16/h5-10H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： RKLMSTQEVORNHJ-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC1C1CC(C(=O)O)CC12)=O

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Rose pink powder
• Density: 1.413
• Boiling Point: 433.4°Cat760mmHg
• Flash Point: 230.1°C

4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro- Security Information

• Storage Condition：Keep it tightly closed Store in a cool, dry place Stored in nitrogen